Cas no 1199-95-7 (Trimethyl(phenylethynyl)tin)

• Product Name: Trimethyl(phenylethynyl)tin
• CAS No: 1199-95-7
• MF: C₁₁H₁₄Sn
• MW: 264.938862323761
• CID: 41051
• PubChem ID: 24866905
• Update Time: 2025-05-22

Trimethyl(phenylethynyl)tin Chemical and Physical Properties

Names and Identifiers

• Trimethyl(phenylethynyl)tin
• trimethyl(2-phenylethynyl)stannane
• Trimethyl(phenylethynyl)tin(IV)
• (phenylethynyl)trimethylstannane
• 1-(trimethylstannyl)-2-phenylethyne
• 1-trimethylstannyl-2-phenylacetylene
• Stannane,trimethyl(2-phenylethynyl)
• trimethyl(phenylethynyl)stannane
• trimethylstannyl phenylacetylene
• Trimethyl(phenylethynyl)tin, 97%
• J-004228
• phenylethynyltrimethylstannane
• Stannane, trimethyl(2-phenylethynyl)-
• AKOS025293696
• phenylethynyl trimethylstannane
• 1199-95-7
• DTXSID90370143
• QYYZHXHYNLXWAW-UHFFFAOYSA-N
• InChI=1/C8H5.3CH3.Sn/c1-2-8-6-4-3-5-7-8;;;;/h3-7H;3*1H3
• trimethylphenylethynylstannane
• DB-257206

• MDL： MFCD00239505
• Inchi： 1S/C8H5.3CH3.Sn/c1-2-8-6-4-3-5-7-8;;;;/h3-7H;3*1H3;
• InChI Key： QYYZHXHYNLXWAW-UHFFFAOYSA-N
• SMILES： [Sn](C#CC1C=CC=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 266.01200
• Monoisotopic Mass: 266.011753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Melting Point: 62-67 ºC
• PSA: 0.00000
• LogP: 2.91550
• Solubility: Not determined

Trimethyl(phenylethynyl)tin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300-H310-H330-H410
• Warning Statement： P260-P264-P273-P280-P284-P301+P310
• Hazardous Material transportation number：UN 3146
• WGK Germany：2
• Hazard Category Code： 26/27/28-50/53
• Safety Instruction： S26-S27-S28-S45-S60-S61
• Hazardous Material Identification：
• Risk Phrases：R26/27/28; R50/53
• Safety Term：S26;S27;S28;S45;S60;S61

Additional information on Trimethyl(phenylethynyl)tin

Trimethyl(phenylethynyl)tin: A Comprehensive Overview

Trimethyl(phenylethynyl)tin (CAS No. 1199-95-7) is a versatile organotin compound that has garnered significant attention in the fields of organic synthesis, materials science, and catalysis. This compound, also referred to as trimethyltin phenylethynide, is characterized by its unique structure, which combines a trialkyltin group with a phenylethynyl moiety. The phenylethynyl group imparts aromatic stability and reactivity, making this compound a valuable tool in modern chemical research.

The synthesis of trimethyl(phenylethynyl)tin typically involves the reaction of trimethyltin hydride with phenylacetylene under controlled conditions. This reaction is highly efficient and is often carried out in the presence of a catalyst to enhance selectivity and yield. Recent studies have explored the use of transition metal catalysts, such as palladium and copper complexes, to optimize the synthesis process. These advancements have not only improved the purity of the product but also expanded its applicability in various chemical transformations.

One of the most notable applications of trimethyl(phenylethynyl)tin is in the field of cross-coupling reactions. The compound serves as an excellent precursor for the formation of biaryl and diaryl compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have successfully employed this compound in Suzuki-Miyaura couplings to synthesize complex aromatic systems with high efficiency. The ability of trimethyl(phenylethynyl)tin to undergo these reactions under mild conditions has made it a preferred choice for chemists working on intricate molecular architectures.

In addition to its role in cross-coupling reactions, trimethyl(phenylethynyl)tin has found applications in the synthesis of functional polymers and nanoparticles. The phenylethynyl group facilitates polymerization through alkyne metathesis or other click chemistry approaches, leading to materials with tailored properties such as high thermal stability and mechanical strength. Recent breakthroughs in this area include the development of stimuli-responsive polymers incorporating trimethyl(phenylethynyl)tin units, which exhibit reversible changes in their physical properties under external stimuli like temperature or light.

The electronic properties of trimethyl(phenylethynyl)tin also make it an attractive candidate for applications in optoelectronics. Studies have shown that films prepared from this compound exhibit desirable semiconducting characteristics, making them suitable for use in thin-film transistors and organic light-emitting diodes (OLEDs). Researchers are currently exploring ways to enhance the charge transport properties of these materials by modifying the tin center or incorporating additional functional groups.

From an environmental perspective, trimethyl(phenylethynyl)tin has been studied for its potential role in catalytic processes that promote sustainability. For example, it has been used as a catalyst for the selective oxidation of alkanes to alcohols under mild conditions. This application not only reduces energy consumption but also minimizes waste generation, aligning with current trends toward green chemistry.

Recent advancements in computational chemistry have provided deeper insights into the reactivity and electronic structure of trimethyl(phenylethynyl)tin. Density functional theory (DFT) calculations have revealed that the tin center plays a critical role in stabilizing reactive intermediates during catalytic cycles. These findings have guided the design of new organotin compounds with enhanced catalytic performance.

In conclusion, trimethyl(phenylethynyl)tin (CAS No. 1199-95-7) is a multifaceted organotin compound with a wide range of applications across various disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from advanced materials development to sustainable chemical processes. As our understanding of this compound deepens, it is expected to play an even more prominent role in shaping future technological advancements.